Cas no 1344301-89-8 (2-Propynoic acid, 3-cycloheptyl-)

• Product Name: 2-Propynoic acid, 3-cycloheptyl-
• CAS No: 1344301-89-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5296563
• Update Time: 2025-11-02

2-Propynoic acid, 3-cycloheptyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-cycloheptyl-
• 3-Cycloheptylpropiolic acid

• Inchi： 1S/C10H14O2/c11-10(12)8-7-9-5-3-1-2-4-6-9/h9H,1-6H2,(H,11,12)
• InChI Key： UPYQIVYZWOCFGC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-Propynoic acid, 3-cycloheptyl-

Exploring the Unique Properties and Applications of 2-Propynoic acid, 3-cycloheptyl- (CAS No. 1344301-89-8)

2-Propynoic acid, 3-cycloheptyl- (CAS No. 1344301-89-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, characterized by a cycloheptyl group attached to a propynoic acid backbone, offers intriguing possibilities in various fields, including pharmaceuticals, materials science, and specialty chemicals. Its molecular formula and structural features make it a subject of interest for researchers and industry professionals alike.

One of the most notable aspects of 2-Propynoic acid, 3-cycloheptyl- is its role as a building block in organic synthesis. The presence of both a cycloheptyl ring and a propynoic acid moiety allows for diverse chemical transformations, making it a valuable intermediate in the development of more complex molecules. Researchers have explored its use in creating novel polymers, bioactive compounds, and even advanced materials with tailored properties. The compound's versatility is further highlighted by its compatibility with various reaction conditions, enabling chemists to fine-tune its applications.

In the pharmaceutical sector, 2-Propynoic acid, 3-cycloheptyl- has shown promise as a precursor in the synthesis of potential therapeutic agents. The cycloheptyl group, in particular, is known to influence the pharmacokinetic properties of drug candidates, such as bioavailability and metabolic stability. This has led to increased interest in the compound for drug discovery programs, especially in areas like anti-inflammatory and central nervous system (CNS) therapeutics. Recent studies have also investigated its potential in creating targeted drug delivery systems, leveraging its unique chemical properties.

The materials science community has also taken note of 2-Propynoic acid, 3-cycloheptyl- due to its potential in polymer chemistry. The propynoic acid functionality allows for polymerization reactions, while the cycloheptyl group can impart desirable physical properties to the resulting materials, such as enhanced thermal stability or flexibility. This has opened up avenues for developing specialty coatings, adhesives, and even biodegradable plastics. As sustainability becomes a growing concern, researchers are exploring how this compound can contribute to greener material solutions.

From a commercial perspective, the demand for 2-Propynoic acid, 3-cycloheptyl- is steadily increasing, driven by its expanding applications. Manufacturers are focusing on optimizing synthesis routes to improve yield and purity, ensuring consistent quality for end-users. The compound's niche status means that it often commands a premium in the market, particularly for high-purity grades used in research and development. Companies specializing in fine chemicals and custom synthesis are actively listing this compound in their portfolios, catering to a global clientele.

For those working with 2-Propynoic acid, 3-cycloheptyl-, proper handling and storage are essential to maintain its integrity. While not classified as hazardous under standard regulations, it should be stored in a cool, dry environment, away from strong oxidizing agents. Researchers often emphasize the importance of using appropriate personal protective equipment (PPE) when handling the compound, particularly in its pure form. These precautions ensure safety while maximizing the compound's utility in various applications.

Looking ahead, the future of 2-Propynoic acid, 3-cycloheptyl- appears bright, with ongoing research uncovering new potential uses. Its combination of a cycloheptyl group and propynoic acid functionality continues to inspire innovation across multiple disciplines. As synthetic methodologies advance and analytical techniques improve, scientists are better equipped to explore the full spectrum of this compound's capabilities. Whether in drug development, advanced materials, or other cutting-edge applications, 2-Propynoic acid, 3-cycloheptyl- stands as a testament to the power of molecular design in addressing contemporary challenges.

For researchers and industry professionals seeking detailed technical information about 2-Propynoic acid, 3-cycloheptyl- (CAS No. 1344301-89-8), numerous resources are available, including spectral data, safety information, and synthetic protocols. These resources facilitate the compound's effective utilization while promoting responsible research practices. As interest in specialized organic compounds grows, 2-Propynoic acid, 3-cycloheptyl- is poised to remain a valuable tool in the chemist's repertoire, contributing to advancements across multiple scientific frontiers.